Cas no 104777-68-6 (Plantamajoside)

Plantamajorside is a phenylpropanoid glycoside isolated from Plantago asiatica L Conclusion: plantamajoside has a protective effect on LPS induced acute lung injury (ALI) mouse model Plantamajorside has the potential to be used in the study of lung inflammation

Plantamajoside structure

Product Name:Plantamajoside

CAS No:104777-68-6

Molecular Formula:C₂₉H₃₆O₁₆

Molecular Weight:640.5866

MDL:MFCD20527298

CID:95377

PubChem ID:5281788

Plantamajoside Properties

Names and Identifiers

- plantamajoside
- Plantamoside
- 2-(3,4-Dihydroxyphenyl)ethyl 4-O-(3,4-dihydroxycinnamoyl)-3-O-(β-D-glucopyranosyl)-β-D-glucopyranoside
- b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl 3-O-b-D-glucopyranosyl-, 4-[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate]
- purpureaside A
- Y0160
- 2-(3,4-Dihydroxyphenyl)ethyl 3-O-beta-D-glucopyranosyl-beta-D-glucopyranoside 4-[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate]
- dihoside A
- (E)-6-(3,4-Dihydroxyphenethoxy)-5-hydroxy-2-(hydroxymethyl)-4-((3,4,5-trihydroxy-6-(hydroxymet
- [(2R,3R,4S,5R,6R)-6-[2-(3,4-Dihydroxyphenyl)ethoxy]-5-hydroxy-2-(hydroxymethyl)-4-[(2S,3R,4S,5S,6R)-
- HY-N0031
- CHEBI:8256
- [(2R,3R,4R,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-5-hydroxy-2-(hydroxymethyl)-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
- DTXSID301317348
- (2R,3R,4R,5R,6R)-6-(3,4-dihydroxyphenethoxy)-5-hydroxy-2-(hydroxymethyl)-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-3-yl (E)-3-(3,4-dihydroxyphenyl)acrylate
- AS-82298
- (E)-6-(3,4-Dihydroxyphenethoxy)-5-hydroxy-2-(hydroxymethyl)-4-((3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-3-yl 3-(3,4-
- CS-0007099
- (E)-(2R,3R,4R,5R,6R)-6-(3,4-Dihydroxyphenethoxy)-5-hydroxy-2-(hydroxymethyl)-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-3-yl 3-(3,4-dihydroxyphenyl)acrylate
- Q27108018
- AC1NQZ35
- 104777-68-6
- MFCD20527298
- AKOS030632861
- C29H36O16
- (E)-(2R,3R,4R,5R,6R)-6-(3,4-Dihydroxyphenethoxy)-5-hydroxy-2-(hydroxymethyl)-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-3-yl3-(3,4-dihydroxyphenyl)acrylate
- Q-100957
- CCG-270318
- [(2R,3R,4R,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-5-hydroxy-2-(hydroxymethyl)-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-tetrahydropyran-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
- Purpureasid-A
- C10485
- s9077
- Plantamajoside, 98%, from Plantago major L.
- ((2R,3R,4R,5R,6R)-6-(2-(3,4-dihydroxyphenyl)ethoxy)-5-hydroxy-2-(hydroxymethyl)-4-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl)oxy-tetrahydropyran-3-yl) (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
- DA-56921
- Plantamajoside
- (2R,3R,4R,5R,6R)-6-[2-(3,4-Dihydroxyphenyl)ethoxy]-5-hydroxy-2-(hydroxymethyl)-4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxan-3-yl 3-(3,4-dihydroxyphenyl)prop-2-enoic acid
- (2R,3R,4R,5R,6R)-6-(2-(3,4-Dihydroxyphenyl)ethoxy)-5-hydroxy-2-(hydroxymethyl)-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)oxan-3-yl 3-(3,4-dihydroxyphenyl)prop-2-enoic acid
- Purpureaside A
- +Expand
- MDL： MFCD20527298
- InChIKey： KFEFLPDKISUVNR-BXEBWCLASA-N
- Inchi： 1S/C29H36O16/c30-11-19-22(37)23(38)24(39)29(42-19)45-27-25(40)28(41-8-7-14-2-5-16(33)18(35)10-14)43-20(12-31)26(27)44-21(36)6-3-13-1-4-15(32)17(34)9-13/h1-6,9-10,19-20,22-35,37-40H,7-8,11-12H2/t19-,20-,22-,23+,24-,25-,26-,27+,28-,29+/m1/s1
- SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@@]1([H])[C@]([H])([C@]([H])(OC([H])([H])C([H])([H])C2C([H])=C([H])C(=C(C=2[H])O[H])O[H])O[C@]([H])(C([H])([H])O[H])[C@@]1([H])OC(C([H])=C([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O)O[H]

Computed Properties

Exact Mass: 640.200335g/mol
Surface Charge: 0
XLogP3: -1
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 16
Rotatable Bond Count: 12
Monoisotopic Mass: 640.200335g/mol
Monoisotopic Mass: 640.200335g/mol
Topological Polar Surface Area: 266Å²
Heavy Atom Count: 45
Complexity: 953
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 640.6

Experimental Properties

LogP: -2.04350
PSA: 265.52000
Refractive Index: 1.705
Boiling Point: 953℃/760mmHg
Flash Point: 308.4°C
Color/Form: Powder
Density: 1.66

Plantamajoside Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008VF4-1mg	plantamajoside	104777-68-6	97%	1mg	$14.00
A2B Chem LLC	AE13168-1mg	Plantamajoside	104777-68-6	97%	1mg	$13.00	2024-04-20
Aaron	AR008VNG-1mg	plantamajoside	104777-68-6	98%	1mg	$33.00
abcr	AB479200-100 mg	Plantamajoside; .	104777-68-6		100MG	€554.90	2022-06-09
Ambeed	A106743-1mg	(E)-(2R,3R,4R,5R,6R)-6-(3,4-Dihydroxyphenethoxy)-5-hydroxy-2-(hydroxymethyl)-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-3-yl 3-(3,4-dihydroxyphenyl)acrylate	104777-68-6	97%	1mg	$18.0	2024-06-02
Chemenu	CM181800-100mg	Plantamajoside	104777-68-6	97%	100mg	$318
ChemFaces	CFN99522-20mg	Plantamajoside	104777-68-6	>=98%	20mg	$100
ChemScence	CS-0007099-5mg	Plantamajoside	104777-68-6	95.42%	5mg	$60.0	2022-04-28
Chengdu Biopurify Phytochemicals Ltd	BP1110-100mg	Plantamajoside	104777-68-6	98%	100mg	$196	2023-09-20
Crysdot LLC	CD11360156-5mg	Plantamajoside	104777-68-6	97%	5mg	$40	2024-07-18

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CHENG DOU ZHU MU Technology Co., Ltd.

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8. A deep clustering-based mass spectral data visualization strategy for anti-renal fibrotic lead compound identification from natural products

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10. Recent development of plant products with anti-glycation activity: a review

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